N-(4-chlorophenyl)-2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[1-(3,5-dimethylphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C19H18ClN3OS/c1-13-9-14(2)11-17(10-13)23-8-7-21-19(23)25-12-18(24)22-16-5-3-15(20)4-6-16/h3-11H,12H2,1-2H3,(H,22,24)
• InChI Key: DKOWAQXPHBGQJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C=CN=C2SCC(=O)NC3=CC=C(C=C3)Cl)C
• Molecular Formula: C19H18ClN3OS
• Molecular Weight: 371.9 g/mol

Description

N-(4-chlorophenyl)-2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide, commonly known as CTAP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. CTAP is a selective antagonist of the μ-opioid receptor, which is a G protein-coupled receptor that plays a crucial role in pain management, reward, and addiction pathways.

Scientific Research Applications

Chemical Analysis and Metabolism Studies

N-(4-chlorophenyl)-2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide and related compounds have been extensively studied in the context of metabolism and chemical analysis. The use of Accelerator Mass Spectrometry (AMS) in a human mass balance and metabolism study is highlighted for compounds similar in structure, proving its effectiveness in tracing nanoCurie doses of drugs and providing insight into their pharmacokinetic profiles (Garner et al., 2002). Additionally, the absorption, metabolism, and excretion of similar compounds have been characterized in detail, providing valuable information on their bioavailability and metabolic pathways (Takusagawa et al., 2012).

Pharmacodynamics and Therapeutic Potential

The compound's structural analogs have demonstrated significant therapeutic potential. For instance, the drug CHF3381, sharing a similar structural feature with the imidazolyl group, has been recognized for its properties as an N-methyl-d-aspartate antagonist and monoamine oxidase-A inhibitor, indicating its potential in treating neuropathic pain (Csajka et al., 2005). Another compound, BP 2-94, has shown antiinflammatory and antinociceptive properties, further emphasizing the therapeutic relevance of this chemical class (Rouleau et al., 1997).

Diagnostic and Research Tools

Certain imidazole-based compounds, like EF5, have been developed as tracers for PET scans to image hypoxia in tumors, illustrating the utility of this chemical class in diagnostic imaging and oncological research (Komar et al., 2008).